Cas no 628-66-0 (1,3-Diacetoxypropane)

• Product name: 1,3-Diacetoxypropane
• CAS No: 628-66-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 39254
• PubChem ID: 69409

1,3-Diacetoxypropane Chemical and Physical Properties

Names and Identifiers

• Trimethylene acetate
• 1,3-Diacetoxypropane
• 3-acetyloxypropyl acetate
• 1,3-Diacetoxy-propan
• 1,3-propanediol diester
• 1,3-Propanediol,diacetate
• 1,3-Propylene diacetate
• 1,3-Propylene glycol diacetate
• tri-methylene glycol diacetate
• 628-66-0
• 1,3-Propanediol, 1,3-diacetate
• AI3-07820
• Q27159558
• 3-(Acetyloxy)propyl acetate #
• 1,3-Propanediol diacetate
• DSVGICPKBRQDDX-UHFFFAOYSA-N
• SCHEMBL315271
• 1,3-Propanediol, diacetate
• 1,3-diacetoxy-propane
• NSC 227936
• FT-0606606
• ZX3LM67XJZ
• propane-1,3-diyl diacetate
• CHEBI:87360
• F74421
• 3-(Acetyloxy)propyl acetate
• 1,3-Bis(acetyloxy)propane
• UNII-ZX3LM67XJZ
• AKOS006241287
• DTXSID30211889
• NSC-227936
• MFCD00014983
• NSC227936
• Diacetate of 1,3-propanediol
• DTXCID10134380
• DB-080816

• Inchi： 1S/C7H12O4/c1-6(8)10-4-3-5-11-7(2)9/h3-5H2,1-2H3
• InChI Key： DSVGICPKBRQDDX-UHFFFAOYSA-N
• SMILES： CC(=O)OCCCOC(=O)C

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: UN1993
• Density: 1.0700
• Boiling Point: 209-210°C
• Flash Point: 97.5°C
• Refractive Index: 1.4192 (estimate)
• PSA: 52.60000
• LogP: 0.50270

1,3-Diacetoxypropane Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives